2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 3-(5-hydroxypyridin-2-yl)benzamide
• InChI: InChI=1S/C12H10N2O2/c13-12(16)9-3-1-2-8(6-9)11-5-4-10(15)7-14-11/h1-7,15H,(H2,13,16)
• InChI Key: BWJILRZFVHDYRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=NC=C(C=C2)O
• Molecular Formula: C12H10N2O2
• DSSTOX Substance ID: DTXSID90692539
• Molecular Weight: 214.22 g/mol
• CAS RN: 1261991-48-3

Description

2-(3-Aminocarbonylphenyl)-5-hydroxypyridine (5HCP) is a heterocyclic compound made up of a five-membered ring containing nitrogen, oxygen and carbon. It is a colorless, crystalline solid with a melting point of 132-134°C. 5HCP is a synthetic compound, and it has been used in scientific research for various applications, such as drug design and development, biochemical and physiological studies, and laboratory experiments.

Scientific Research Applications

2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95% has been used in various scientific research applications, such as drug design and development, biochemical and physiological studies, and laboratory experiments. In drug design and development, 2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95% has been used to study the binding affinity of drugs to their target molecules. In biochemical and physiological studies, 2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95% has been used to study the effects of various drugs on the body, such as their effects on the cardiovascular system and the nervous system. In laboratory experiments, 2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95% has been used to study the effects of various compounds on the body, such as their effects on the metabolism, the immune system, and the endocrine system.

Mechanism of Action

The mechanism of action of 2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95% is not fully understood. However, it is believed that 2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95% binds to certain molecules in the body, such as proteins, enzymes, and receptors. This binding may cause changes in the activity of these molecules, which can lead to various physiological and biochemical effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95% are not fully understood. However, it has been shown to have various effects on the body, such as increasing the activity of certain enzymes, increasing the production of certain hormones, and increasing the activity of certain receptors. It has also been shown to have an effect on the metabolism, the immune system, and the endocrine system.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95% in laboratory experiments is its ability to bind to certain molecules in the body. This allows researchers to study the effects of various compounds on the body. However, there are some limitations to using 2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95% in laboratory experiments. One of the main limitations is that it is a synthetic compound and may not be as effective as natural compounds in certain experiments. Additionally, it is expensive and may not be available in all laboratories.

Future Directions

The future directions for 2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95% research include further studies on its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, further research could be done to determine the optimal conditions for its synthesis and the best methods for its purification. Furthermore, further research could be done to explore its potential use in drug design and development, as well as its potential use in laboratory experiments. Finally, further research could be done to explore its potential use in medical treatments and therapies.

Synthesis Methods

2-(3-Aminocarbonylphenyl)-5-hydroxypyridine, 95% can be synthesized using a variety of methods. One of the most commonly used methods is the condensation reaction of 3-nitrobenzaldehyde and 2-aminobenzamide. This reaction is carried out in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid. The product is a yellow solid that can be purified by recrystallization.